Cas no 1824297-43-9 (2-methyl-2,5-diazaspiro[3.4]octane)

• Product Name: 2-methyl-2,5-diazaspiro[3.4]octane
• CAS No: 1824297-43-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5266701
• Update Time: 2026-03-09

2-methyl-2,5-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,5-diazaspiro[3.4]octane

• Inchi： 1S/C7H14N2/c1-9-5-7(6-9)3-2-4-8-7/h8H,2-6H2,1H3
• InChI Key： YXOXXNWKGSCEMM-UHFFFAOYSA-N
• SMILES： C1C2(CCCN2)CN1C

Additional information on 2-methyl-2,5-diazaspiro[3.4]octane

Introduction to 2-methyl-2,5-diazaspiro[3.4]octane (CAS No. 1824297-43-9)

2-methyl-2,5-diazaspiro[3.4]octane, identified by the Chemical Abstracts Service Number (CAS No.) 1824297-43-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This spirocyclic diamine derivative features a nitrogen-rich core, which makes it a promising candidate for various biological applications, including enzyme inhibition and drug development.

The molecular structure of 2-methyl-2,5-diazaspiro[3.4]octane consists of a spirocyclic framework formed by the intersection of two rings: an eight-membered cycloalkane ring and a six-membered azacycloalkane ring. The presence of two nitrogen atoms at the 2- and 5-positions introduces a high degree of flexibility and reactivity, enabling diverse chemical modifications that can fine-tune its biological activity. This structural motif has been extensively studied for its potential in modulating biological pathways, particularly those involving enzymes that require nitrogen-containing ligands for substrate binding.

In recent years, the pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity compared to linear or cyclic analogs. The spirocyclic core in 2-methyl-2,5-diazaspiro[3.4]octane contributes to a rigid yet adaptable scaffold that can interact effectively with biological targets. This property has been leveraged in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of 2-methyl-2,5-diazaspiro[3.4]octane is its potential as a scaffold for drug discovery. Researchers have utilized this compound as a starting point for generating libraries of derivatives with tailored pharmacological properties. For instance, modifications at the methyl substituent or the nitrogen atoms have been explored to enhance solubility, metabolic stability, and target engagement. These efforts have led to the identification of several lead compounds with promising preclinical profiles.

The synthesis of 2-methyl-2,5-diazaspiro[3.4]octane presents unique challenges due to its spirocyclic nature, which requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for large-scale applications in drug development programs. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

Recent studies have highlighted the biological activity of 2-methyl-2,5-diazaspiro[3.4]octane and its derivatives. For example, researchers have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. The nitrogen-rich core interacts with key amino acid residues in the enzyme active site, disrupting normal catalytic activity and thereby suppressing tumor growth. Additionally, derivatives of this compound have shown efficacy against bacterial pathogens by interfering with essential metabolic pathways.

The pharmacokinetic properties of 2-methyl-2,5-diazaspiro[3.4]octane are also under investigation to optimize its therapeutic potential. Studies indicate that modifications to the molecule can significantly influence its absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these properties, researchers aim to develop formulations that enhance bioavailability and reduce side effects.

The future prospects for 2-methyl-2,5-diazaspiro[3.4]octane are vast and multifaceted. As computational chemistry tools advance, virtual screening methods are being employed to identify new derivatives with enhanced biological activity. These computational approaches complement traditional high-throughput screening assays, providing a more efficient pipeline for drug discovery.

Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 2-methyl-2,5-diazaspiro[3.4]octane and its derivatives. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption while maintaining high yields and purity standards.

In conclusion,2-methyl-2,5-diazaspiro[3.4]octane (CAS No.1824297-43-9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile biological applications.
Its spirocyclic core offers an ideal platform for developing novel therapeutic agents targeting various diseases.
Ongoing research efforts continue to uncover new synthetic strategies and pharmacological applications
that promise to expand its role in medicine.
As our understanding of this compound grows,
so too does its potential as a cornerstone in future drug development initiatives.